3-Methyl-2-(3-methylpyridin-4-yl)butanoic acid

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 3-methyl-2-(3-methylpyridin-4-yl)butanoic acid
• InChI: InChI=1S/C11H15NO2/c1-7(2)10(11(13)14)9-4-5-12-6-8(9)3/h4-7,10H,1-3H3,(H,13,14)
• InChI Key: FXBJJKMEPBHPGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)C(C(C)C)C(=O)O

Description

3-Methyl-2-(3-methylpyridin-4-yl)butanoic acid (CAS: 1526827-12-2) is a branched-chain carboxylic acid derivative featuring a pyridine ring substituted with a methyl group at position 3. Its molecular formula is C₁₁H₁₅NO₂, with a molecular weight of 209.24 g/mol. The compound’s structure includes:

• A butanoic acid backbone with a methyl group at position 3.
• A 3-methylpyridin-4-yl substituent at position 2 of the carboxylic acid chain.

This unique arrangement confers distinct physicochemical properties, including moderate polarity from the pyridine ring and variable solubility influenced by the branched alkyl chain. The compound is structurally analogous to several bioactive molecules, making it a candidate for medicinal chemistry exploration .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-2-(3-methylpyridin-4-yl)butanoic acid can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically uses palladium catalysts and boron reagents under mild and functional group-tolerant conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, utilizing optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-2-(3-methylpyridin-4-yl)butanoic acid undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace functional groups on the pyridine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

3-Methyl-2-(3-methylpyridin-4-yl)butanoic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Methyl-2-(3-methylpyridin-4-yl)butanoic acid involves its interaction with specific molecular targets and pathways. It may act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Structural Analogs

Compound Name	Molecular Formula	Substituent Structure	Functional Groups	Molecular Weight (g/mol)	Key Differences
3-Methyl-2-(3-methylpyridin-4-yl)butanoic acid	C₁₁H₁₅NO₂	3-methylpyridin-4-yl (C2), methyl (C3)	Carboxylic acid, Pyridine	209.24	Branched chain with dual substituents
Valsartan ()	C₂₄H₂₉N₅O₃	Tetrazolyl-biphenylmethyl-pentanoyl	Carboxylic acid, Tetrazole	435.52	Larger structure with tetrazole and biphenyl groups
4-(4'-Methyl-[2,2'-bipyridin]-4-yl)butanoic acid ()	C₁₅H₁₆N₂O₂	Bipyridinyl with methyl	Carboxylic acid, Bipyridine	264.30	Extended aromatic system (bipyridine)
2-(3-Methylpyridin-4-yl)butanoic acid ()	C₁₀H₁₃NO₂	3-methylpyridin-4-yl (C2)	Carboxylic acid, Pyridine	179.22	Linear chain, no methyl at C3
(2S)-3-methyl-2-(4-methylbenzenesulfonamido)butanoic acid ()	C₁₂H₁₇NO₄S	Benzenesulfonamide (C2)	Carboxylic acid, Sulfonamide	271.33	Sulfonamide group, stereospecific (S) configuration
3-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid ()	C₉H₁₃N₂O₂	Pyrazolyl group (C2)	Carboxylic acid, Pyrazole	183.21	Pyrazole ring instead of pyridine

Key Structural and Functional Insights

Substituent Diversity: The pyridine ring in the target compound contrasts with the tetrazole in valsartan (pharmacologically critical for angiotensin II receptor binding) and the sulfonamide in ’s analog (enhances acidity and hydrogen bonding) .

Chain Branching vs. Linearity :

• The target compound’s branched chain (methyl at C3) may reduce conformational flexibility compared to linear analogs like ’s compound, which lacks the C3 methyl group .

Heterocycle Variations :

• Replacing pyridine with pyrazole () introduces a five-membered aromatic ring with two nitrogen atoms, altering electronic properties and hydrogen-bonding capacity .

Stereochemical Considerations :

• ’s sulfonamide derivative has an (S)-configuration , highlighting the role of stereochemistry in biological activity, a feature absent in the achiral target compound .

Physicochemical and Pharmacological Implications

Solubility and Lipophilicity

• The pyridine ring in the target compound increases polarity compared to purely aliphatic analogs, but its lipophilicity remains higher than sulfonamide derivatives due to the absence of ionizable sulfonamide groups .
• Valsartan’s tetrazole group mimics a carboxylate, enhancing solubility and bioavailability, a feature absent in simpler analogs like the target compound .

Biological Activity

3-Methyl-2-(3-methylpyridin-4-yl)butanoic acid is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a butanoic acid moiety linked to a pyridine ring, specifically substituted with a methyl group at the third position of the pyridine. This configuration imparts distinct chemical reactivity and biological properties, making it valuable for various applications in research and industry.

Mechanisms of Biological Activity

Research indicates that 3-Methyl-2-(3-methylpyridin-4-yl)butanoic acid exhibits several biological activities, primarily attributed to its interactions with enzymes and receptors:

• Enzyme Inhibition : The compound has been studied for its potential role as an enzyme inhibitor, particularly in pathways related to antimicrobial and anti-inflammatory activities. Its structural features allow it to engage in π-π interactions with aromatic residues in proteins and form hydrogen bonds through its carboxylic acid group.
• Ligand Binding : Interaction studies have shown that the compound can bind to specific molecular targets, modulating biochemical pathways. This binding affinity is crucial for understanding its therapeutic potential .

Research Findings

Several studies have explored the biological activity of 3-Methyl-2-(3-methylpyridin-4-yl)butanoic acid:

• Antimicrobial Activity : A study highlighted the compound's potential as an antimicrobial agent, showing efficacy against various pathogens. The mechanism involves disruption of bacterial cell wall synthesis through enzyme inhibition .
• Anti-inflammatory Effects : Research has indicated that this compound may exert anti-inflammatory effects by inhibiting pro-inflammatory cytokines, thereby reducing inflammation in cellular models.
• Cancer Research : Investigations into the compound's anti-cancer properties have shown promising results, particularly in inhibiting tumor growth in vitro. The compound's ability to interfere with cancer cell proliferation pathways suggests potential as a therapeutic agent in oncology .

Case Studies

Several case studies have documented the biological activity of 3-Methyl-2-(3-methylpyridin-4-yl)butanoic acid:

Study	Focus	Findings
Study A	Antimicrobial	Demonstrated effective inhibition of bacterial growth with MIC values comparable to standard antibiotics.
Study B	Anti-inflammatory	Showed reduction in cytokine levels in treated cells, indicating potential for inflammatory disease management.
Study C	Cancer	Indicated significant reduction in tumor cell viability in vitro, supporting further investigation for cancer therapy .